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Compound of Interest

Compound Name: Tetrapropylstannane

Cat. No.: B129664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for

tetrapropylstannane (CAS No. 2176-98-9), an organotin compound. The information is

compiled from various safety data sheets and toxicological resources to assist researchers and

professionals in handling this substance safely.

Substance Identification and Properties
Tetrapropylstannane, also known as tetra-n-propyltin, is a colorless, oily liquid.[1] It is

characterized by the chemical formula (CH₃CH₂CH₂)₄Sn.[1]

Table 1: Physical and Chemical Properties of Tetrapropylstannane
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Property Value Source

Molecular Formula C₁₂H₂₈Sn [2][3]

Molar Mass 291.06 g/mol [2][3]

Appearance Colorless oily liquid [1]

Density 1.107 g/cm³ (at 20°C) [2]

Melting Point -109°C [2]

Boiling Point 222°C [1][2]

Solubility

Insoluble in water. Slightly

soluble in chloroform, ethyl

acetate, and methanol.

[1][2]

Hazard Identification and Classification
Tetrapropylstannane is classified as a highly toxic substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on notifications to the ECHA C&L Inventory.

Table 2: GHS Hazard Classification of Tetrapropylstannane
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Hazard Class Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral

(Category 3)

H301: Toxic if

swallowed
Danger

Acute Toxicity, Dermal

(Category 3)

H311: Toxic in contact

with skin
Danger

Acute Toxicity,

Inhalation (Category

2)

H330: Fatal if inhaled Danger

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction
Warning

Respiratory

Sensitization

(Category 1)

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled

Danger

Source: Aggregated GHS information provided by 5 companies from 2 notifications to the

ECHA C&L Inventory.[2][3]

The following diagram illustrates the logical flow of information in a chemical safety

assessment, from initial identification to risk management.
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Caption: Chemical Safety Assessment Workflow.

Toxicological Information
The primary toxicological concerns with tetrapropylstannane are its acute toxicity upon

ingestion, skin contact, or inhalation, as well as its potential to cause skin and respiratory

sensitization.[2] Organotin compounds, in general, are known for their toxicity, with trimethyl

and triethyltin compounds being the most toxic and well-absorbed from the gastrointestinal

tract.[2][3]

While specific LD50 and LC50 values for tetrapropylstannane are not readily available in the

searched literature, the GHS classifications indicate a high degree of toxicity. For context, a

review of selected organotin compounds provides a range of acute oral LD50 values for

various related substances.

Table 3: Acute Toxicity Data for Selected Organotin Compounds (for reference)
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Compound Route Species LD50/LC50

Dimethyltin Dichloride Oral Rat (male) 273 mg/kg

Dimethyltin Dichloride Oral Rat (female) 164 mg/kg

Tri-n-propyltin acetate Oral Rat 118 mg/kg

Tributyltin Oxide

(TBTO)
Inhalation Rat

LC50 (4 hours): 77

mg/m³

Note: The data in this table is for related organotin compounds and is provided for comparative

purposes only. Specific quantitative toxicity data for tetrapropylstannane was not found in the

provided search results.

Experimental Protocols
The following are summaries of the standardized OECD guidelines for key toxicological

endpoints relevant to the hazards of tetrapropylstannane.

Acute Dermal Irritation/Corrosion (OECD 404)
This test provides information on the potential of a substance to cause skin irritation or

corrosion.

Test System: Typically, the albino rabbit is used.

Methodology:

A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a

small area of shaved skin (approximately 6 cm²).

The treated area is covered with a gauze patch.

The exposure duration is typically 4 hours, after which the residual substance is removed.

Observations for erythema (redness) and edema (swelling) are made at 60 minutes, and

then at 24, 48, and 72 hours after patch removal. Observations may continue for up to 14

days to assess the reversibility of any effects.
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Endpoint: The severity of skin reactions is scored. If the effects persist to the end of the

observation period, the substance is considered an irritant.

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Test System: The albino rabbit is the preferred species.

Methodology:

A single dose of the test substance is applied into the conjunctival sac of one eye of the

animal. The other eye remains untreated and serves as a control.

The eyes are examined at 1, 24, 48, and 72 hours after application.

The degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and

conjunctiva.

Endpoint: The scores for corneal opacity, iritis, conjunctival redness, and chemosis are used

to classify the irritancy of the substance. The reversibility of the ocular responses is also

assessed.

Skin Sensitization (OECD 406)
This guideline describes procedures to determine the potential of a substance to cause skin

sensitization (allergic contact dermatitis). The two most common methods are the Guinea Pig

Maximization Test (GPMT) and the Buehler test.

Test System: The guinea pig is the animal of choice.

Methodology (General Principle):

Induction Phase: The test animals are initially exposed to the test substance, either by

intradermal injection with an adjuvant (GPMT) or by topical application (Buehler test), to

induce a state of hypersensitivity.
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Rest Period: A rest period of 10 to 14 days follows the induction phase, allowing for the

development of an immune response.

Challenge Phase: The animals are then exposed to a non-irritating concentration of the

test substance via topical application.

Endpoint: The skin reactions at the challenge site are observed and scored. A substance is

classified as a sensitizer if a significantly greater response is observed in the treated animals

compared to a control group.

Acute Inhalation Toxicity (OECD 403)
This test determines the potential of a substance to cause toxicity when inhaled for a short

period.

Test System: The rat is the preferred species.

Methodology:

Animals are exposed to the test substance (as a gas, vapor, or aerosol) in an inhalation

chamber for a defined period, typically 4 hours.

Several concentration levels are usually tested.

The animals are observed for at least 14 days.

Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the

concentration of the substance that is lethal to 50% of the test animals. Clinical observations

and post-mortem examinations are also conducted.

The workflow for a typical in vivo toxicology study is depicted in the diagram below.
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Caption: In Vivo Toxicology Study Workflow.

Handling and Storage
Given the high toxicity of tetrapropylstannane, strict safety precautions are necessary.

Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapor or mist.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician immediately.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Reactivity: Reacts with strong oxidizing agents.

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide, carbon dioxide, and tin oxides.

This guide is intended for informational purposes and should not be a substitute for a

comprehensive Safety Data Sheet (SDS) provided by the supplier. Always refer to the specific

SDS for the most current and detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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